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Compound of Interest

Compound Name: Potassium naphthalen-1-yl sulfate

Cat. No.: B3275765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for potassium naphthalen-1-yl sulfate. The information is compiled to

assist researchers in ensuring the integrity of the compound during storage and in designing

robust stability-indicating analytical methods.

Chemical and Physical Properties
Potassium naphthalen-1-yl sulfate, also known as α-naphthyl sulfate potassium salt, is a

white to off-white solid. It is recognized as being hygroscopic and possesses slight solubility in

dimethyl sulfoxide (DMSO) and methanol.[1]

Property Value Reference

Molecular Formula C₁₀H₇KO₄S [1]

Molecular Weight 262.32 g/mol [1]

Appearance White to Off-White Solid [1]

Storage Temperature -20°C [1]

Hygroscopicity Hygroscopic [1]
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Recommended Storage Conditions
To maintain the integrity and stability of potassium naphthalen-1-yl sulfate, the following

storage conditions are recommended based on general best practices for hygroscopic and

light-sensitive compounds.

Parameter Recommendation Rationale

Temperature

Store at -20°C for long-term

storage.[1] For routine

laboratory use, storage in a

cool place is advised.[2]

Low temperatures minimize

the rate of potential thermal

degradation.

Humidity
Store in a dry place and

protect from moisture.[3]

The compound is hygroscopic

and can absorb water, which

may lead to hydrolysis or

physical changes.

Atmosphere

Keep in a tightly closed

container in a well-ventilated

place.[2][3]

Prevents exposure to

atmospheric moisture and

contaminants.

Light Protect from direct sunlight.[3]

Naphthalene derivatives can

be susceptible to

photodegradation.

Incompatible Materials
Store away from strong

oxidizing agents.[2][4]

To prevent potential oxidative

degradation.

Stability Profile and Degradation Pathways
Potassium naphthalen-1-yl sulfate is susceptible to degradation through several pathways,

primarily hydrolysis, photodegradation, and thermal decomposition.

Hydrolytic Degradation
As an aryl sulfate ester, the compound is prone to hydrolysis, which involves the cleavage of

the sulfur-oxygen bond. This reaction is catalyzed by acidic or basic conditions. The hydrolysis

of aryl sulfates typically proceeds via an SN2 mechanism.[3][4]
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The primary degradation products of hydrolysis are expected to be naphthalen-1-ol and

potassium bisulfate.

Potassium Naphthalen-1-yl Sulfate Naphthalen-1-ol + KHSO₄
Hydrolysis (SN2)H₂O (Acid/Base)

Potassium Naphthalen-1-yl Sulfate Photodegradation ProductsPhotolysisUV/Visible Light
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Quantification of Degradants
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Thermal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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